N-(3-chlorophenyl)-2-(diphenylacetyl)hydrazinecarboxamide

• IUPAC Name: 1-(3-chlorophenyl)-3-[(2,2-diphenylacetyl)amino]urea
• InChI: InChI=1S/C21H18ClN3O2/c22-17-12-7-13-18(14-17)23-21(27)25-24-20(26)19(15-8-3-1-4-9-15)16-10-5-2-6-11-16/h1-14,19H,(H,24,26)(H2,23,25,27)
• InChI Key: UBJASPPWQWVIKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NNC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C21H18ClN3O2
• Molecular Weight: 379.8 g/mol

Description

N-(3-chlorophenyl)-2-(diphenylacetyl)hydrazinecarboxamide, commonly known as DPA-hydrazine, is a chemical compound that has been extensively studied for its potential as an anticancer agent. This compound was first synthesized in the 1980s, and since then, numerous studies have been conducted to investigate its mechanism of action, biochemical and physiological effects, and potential applications in cancer treatment.

Mechanism of Action

The exact mechanism of action of DPA-hydrazine is not fully understood, but several studies have suggested that it works by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. By inhibiting this enzyme, DPA-hydrazine can prevent cancer cells from dividing and proliferating, ultimately leading to their death.
Biochemical and Physiological Effects
In addition to its cytotoxic effects, DPA-hydrazine has been shown to have other biochemical and physiological effects. For example, several studies have suggested that this compound can inhibit the growth and proliferation of cancer stem cells, which are thought to be responsible for cancer recurrence and resistance to chemotherapy. In addition, DPA-hydrazine has been shown to have anti-angiogenic effects, meaning that it can prevent the growth of new blood vessels that are necessary for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using DPA-hydrazine in lab experiments is that it has been extensively studied, and its mechanism of action and biochemical effects are well understood. In addition, this compound is relatively easy to synthesize and purify, making it readily available for research purposes.
One limitation of using DPA-hydrazine in lab experiments is that it is highly cytotoxic, which can make it difficult to work with. In addition, the exact mechanism of action of this compound is not fully understood, which can make it challenging to design experiments that specifically target its effects.

Future Directions

There are several potential future directions for research on DPA-hydrazine. One area of interest is the development of new analogs and derivatives of this compound that may have improved cytotoxicity and efficacy against cancer cells. In addition, further studies are needed to fully understand the mechanism of action of DPA-hydrazine and its effects on cancer stem cells and angiogenesis. Finally, clinical trials are needed to assess the safety and efficacy of DPA-hydrazine as a potential anticancer agent in humans.

Scientific Research Applications

DPA-hydrazine has been extensively studied for its potential as an anticancer agent. Several studies have shown that this compound has potent cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer cells. In addition, DPA-hydrazine has been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a desirable effect for cancer treatment.